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Compound of Interest

Compound Name: 2-Chloro-6-methylbenzaldehyde

Cat. No.: B074664 Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical reagents is fundamental to laboratory safety and environmental stewardship. This

guide provides a comprehensive, step-by-step framework for the proper disposal of 2-Chloro-
6-methylbenzaldehyde, ensuring adherence to safety protocols and regulatory compliance.

Immediate Safety and Hazard Information
2-Chloro-6-methylbenzaldehyde is classified as a hazardous substance, and proper handling

is crucial to mitigate risks. It is known to cause skin and serious eye irritation, and may lead to

respiratory irritation.[1] Always consult the Safety Data Sheet (SDS) for detailed hazard

information and handling instructions.

Personal Protective Equipment (PPE) is mandatory when handling 2-Chloro-6-
methylbenzaldehyde:

Eye Protection: Chemical safety goggles or a face shield are essential.

Hand Protection: Use chemically resistant gloves.

Respiratory Protection: In case of insufficient ventilation, a NIOSH/MSHA or European

Standard EN 149 approved respirator is necessary.[2]

Body Protection: A lab coat or other protective clothing must be worn.[2]
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Quantitative Data Summary
The following table summarizes key physical and chemical properties of 2-Chloro-6-
methylbenzaldehyde for quick reference.

Property Value

Molecular Formula C₈H₇ClO

Molecular Weight 154.59 g/mol [1]

Appearance
White or Colorless to Light yellow powder to

lump to clear liquid

Flash Point 110 °C (230 °F)

Step-by-Step Disposal Procedures
The disposal of 2-Chloro-6-methylbenzaldehyde must be conducted in strict accordance with

all applicable local, regional, and national regulations. Chemical waste generators are

responsible for the correct classification and disposal of hazardous waste.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for 2-Chloro-6-
methylbenzaldehyde waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Container Management:

Ensure the waste container is chemically compatible with 2-Chloro-6-methylbenzaldehyde.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[3]

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.
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Wear appropriate PPE.

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.

Collect the absorbed material into a suitable, closed container for disposal using spark-proof

tools.[4]

Avoid creating dust.

4. Final Disposal:

The primary and recommended method of disposal is through a licensed and approved

hazardous waste disposal facility, typically via incineration.[4][5]

Never dispose of 2-Chloro-6-methylbenzaldehyde down the drain or into the sanitary

sewer system.[3][4] This can lead to environmental contamination and may violate

regulations.

While specific in-lab neutralization protocols for 2-Chloro-6-methylbenzaldehyde are not

readily available in standard literature, the emphasis is on professional disposal to ensure

complete and safe destruction of the chemical.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-6-
methylbenzaldehyde.
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Caption: Disposal workflow for 2-Chloro-6-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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